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Compound of Interest

Compound Name: 3-Buten-2-OL

Cat. No.: B146109

Essential Safety and Handling Guide for 3-
Buten-2-ol

For Immediate Reference by Laboratory Professionals

This guide provides critical safety, handling, and disposal protocols for 3-Buten-2-ol (CAS No.
598-32-3), a highly flammable and hazardous chemical. Adherence to these procedures is
essential for ensuring a safe laboratory environment.

Hazard Identification and Classification

3-Buten-2-ol is classified as a hazardous substance with the following primary risks:

Flammability: Highly flammable liquid and vapor.[1][2]

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Serious Eye Damage/Irritation: Causes serious eye damage.[1][2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Signal Word: Danger[1]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Buten-2-ol to

minimize exposure and ensure personal safety.

Protection Type

Specific Equipment

Standards & Regulations

Eye and Face Protection

Chemical goggles or safety
glasses. A face shield is also

recommended.

29 CFR 1910.133: Eye and

Face Protection[1]

Hand Protection

Protective gloves. Inspect
gloves prior to use and use

proper removal techniques.

29 CFR 1910.138: Hand
Protection; Regulation (EU)
2016/425; EN 374[1][2]

Skin and Body Protection

Wear suitable protective
clothing to prevent skin

contact.

Respiratory Protection

In case of inadequate
ventilation, wear respiratory
protection. A dust mask type
N95 (US) or equivalent is

suggested.

29 CFR 1910.134: Respiratory

Protection[1]

Foot Protection

Safety shoes are

recommended.

29 CFR 1910.136: Foot

Protection[1]

Safe Handling and Storage Protocols

Proper handling and storage are critical to prevent accidents and exposure.

Engineering Controls:

o Work in a well-ventilated area.[1]

o Ensure that emergency eye wash fountains and safety showers are readily accessible in the

immediate vicinity of any potential exposure.[1]
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o Use explosion-proof electrical, ventilating, and lighting equipment.[3][4]
Handling Procedures:

e Avoid breathing fumes, mist, spray, and vapors.[1]

e Avoid contact with skin and eyes.[1]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][2]
e Use only non-sparking tools.[1][3]

e Properly ground and bond containers and receiving equipment to prevent static electricity.[1]

[2]

e Do not eat, drink, or smoke when using this product.[1][2]

Wash hands thoroughly after handling.[1][2]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed when not in use.[1][2]

Store locked up.[2][3]

This substance is light-sensitive.[1]

Incompatible materials to avoid include acids, acid chlorides, acid anhydrides, and strong
oxidizing agents.[1]

Emergency and Disposal Procedures

Immediate and appropriate action during an emergency is crucial. Proper disposal prevents
environmental contamination.

First-Aid Measures:
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Exposure Route First-Aid Procedure

Remove the person to fresh air and keep them
) comfortable for breathing. If not breathing, give
Inhalation . o i ) )
artificial respiration. Get immediate medical

advice/attention.[1]

Wash with plenty of soap and water. Take off
_ immediately all contaminated clothing and wash
Skin Contact ) ) ] )
it before reuse. Get immediate medical

advice/attention.[1]

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses, if
Eye Contact ] o

present and easy to do. Continue rinsing. Get

immediate medical advice/attention.[1]

Do NOT induce vomiting. Rinse mouth out with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Get immediate medical

advice/attention.[1]

Spill and Leak Procedures:

e Minor Spills: Remove all ignition sources. Absorb the spill with a dry chemical absorbent and
sweep or shovel it into an appropriate container for disposal. Ventilate the area.[1]

e Major Spills: Evacuate unnecessary personnel and move upwind.[5] Ensure adequate
ventilation. Stop the leak if it is safe to do so. Dike the area for recovery or absorb with
appropriate material. Use explosion-proof equipment for cleanup.[1]

Disposal Plan:

o Dispose of contents and containers in accordance with licensed collector's sorting
instructions.[1]

e This material may be sent to an authorized incinerator equipped with an afterburner and a
flue gas scrubber.[1]
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e Do not allow the product to enter drains.[2][6]

Physical and Chemical Properties

A summary of key quantitative data for 3-Buten-2-ol.

Property Value

CAS Number 598-32-3[1]

Molecular Formula C4H8O[1]

Molecular Weight 72.11 g/mol [6]

Appearance Colorless to light yellow liquid.[7][8]
Boiling Point 96-97 °C (lit.)

Flash Point 15 °C (59 °F) - closed cup

Density 0.824 g/cm3 at 20 °C

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 3-Buten-2-ol from
preparation to disposal.
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Safe Handling Workflow for 3-Buten-2-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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